4,5-Diphenyl-1,3-thiazol-2-amine hydrochloride

• IUPAC Name: 4,5-diphenyl-1,3-thiazol-2-amine;hydrochloride
• InChI: InChI=1S/C15H12N2S.ClH/c16-15-17-13(11-7-3-1-4-8-11)14(18-15)12-9-5-2-6-10-12;/h1-10H,(H2,16,17);1H
• InChI Key: OOVDMAWYCIOUOB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(SC(=N2)N)C3=CC=CC=C3.Cl
• Molecular Formula: C15H13ClN2S
• Related CAS: 6318-74-7 (Parent)
• DSSTOX Substance ID: DTXSID70957976
• Molecular Weight: 288.8 g/mol
• CAS RN: 36761-88-3

Description

4,5-Diphenyl-1,3-thiazol-2-amine is a heterocyclic compound with a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom. It has a molecular weight of 253.35. The IUPAC name for this compound is 4,5-diphenyl-1H-1lambda3-thiazol-2-amine.

Molecular Structure Analysis

The molecular structure of 4,5-Diphenyl-1,3-thiazol-2-amine is characterized by a thiazole ring flanked by two phenyl groups. The InChI code for this compound is 1S/C15H13N2S/c16-15-17-13(11-7-3-1-4-8-11)14(18-15)12-9-5-2-6-10-12/h1-10,18H,(H2,16,17).

It should be stored at a temperature between 28 C. The SMILES string for this compound is Nc1nc(-c2ccccc2)c(s1)-c3ccccc3.

Scientific Research Applications

Organic Synthesis and Chemical Reactivity

The cyclization of thiosemicarbazides with haloketones, including compounds related to 4,5-Diphenyl-1,3-thiazol-2-amine, is a significant reaction in heterocyclic chemistry. This process can yield various thiazole derivatives depending on the reaction conditions, highlighting the versatility of thiazole compounds in synthetic organic chemistry (Pfeiffer et al., 2014).

Corrosion Inhibition

Thiazole derivatives have shown potential as corrosion inhibitors for metals. Studies involving thiazole and thiadiazole derivatives, including structures similar to 4,5-Diphenyl-1,3-thiazol-2-amine, indicate their effectiveness in protecting metals like iron and copper from corrosion, particularly in acidic environments. This application is crucial in extending the lifespan of metals in industrial settings (Kaya et al., 2016); (Farahati et al., 2019).

Material Science and Molecular Electronics

In material science, thiazole derivatives, akin to 4,5-Diphenyl-1,3-thiazol-2-amine, are explored for their electrical and luminescent properties. These compounds can be integral in developing new materials for electronic and photonic devices, showcasing the potential of thiazole compounds in advanced technological applications (Kammel et al., 2016).

Biological Applications

Thiazole derivatives also find applications in the biological domain, particularly as inhibitors of enzymes like 5-lipoxygenase, which are implicated in inflammatory diseases. The structure-activity relationship studies of these compounds provide insights into designing new therapeutic agents (Suh et al., 2012).

Future Directions

Research on thiazole derivatives, including 4,5-Diphenyl-1,3-thiazol-2-amine, is ongoing, and a host of potential drug molecules have been customized for clinical use. The versatility of the thiazole moiety contributes to the development of various drugs and biologically active agents.

Mechanism of Action

Target of Action

Thiazole derivatives, to which this compound belongs, have been found to exhibit diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives have been reported to interact with various biological targets, leading to a range of effects . For instance, some thiazole derivatives bind to DNA and interact with topoisomerase II, resulting in DNA double-strand breaks, a G2 stop, and ultimately, cell death .

Biochemical Pathways

Thiazole derivatives have been associated with a wide range of biological activities, suggesting that they may affect multiple biochemical pathways .

Pharmacokinetics

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties may influence the compound’s bioavailability and pharmacokinetics.

Result of Action

Thiazole derivatives have been associated with a range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Action Environment

Factors such as ph, temperature, and the presence of other substances can potentially influence the action of thiazole derivatives .